Cas no 957428-63-6 (1-((1-ethyl-1H-pyrazol-4-yl)methyl)piperazine)

• Product Name: 1-((1-ethyl-1H-pyrazol-4-yl)methyl)piperazine
• CAS No: 957428-63-6
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• MDL: MFCD02254044
• CID: 2128326
• PubChem ID: 6483869
• Update Time: 2025-04-21

1-((1-ethyl-1H-pyrazol-4-yl)methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-1H-pyrazol-4-ylmethyl)-piperazine
• DB-017004
• 1-((1-ethyl-1H-pyrazol-4-yl)methyl)piperazine
• FE134454
• BBL039348
• 1-[(1-ethylpyrazol-4-yl)methyl]piperazine
• 1-(1-ethyl-1 h-pyrazol-4-ylmethyl)-piperazine
• F1907-0551
• ALBB-027156
• STK313354
• AKOS000303485
• EN300-227902
• piperazine, 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-, dihydrochloride
• 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperazine
• 957428-63-6
• piperazine, 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-
• MFCD02254044

• MDL： MFCD02254044
• Inchi： 1S/C10H18N4/c1-2-14-9-10(7-12-14)8-13-5-3-11-4-6-13/h7,9,11H,2-6,8H2,1H3
• InChI Key： WTPIGPMDACSGGN-UHFFFAOYSA-N
• SMILES： N1(CC2C=NN(CC)C=2)CCNCC1

Computed Properties

• Exact Mass: 194.153146591Da
• Monoisotopic Mass: 194.153146591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 33.1Ų

1-((1-ethyl-1H-pyrazol-4-yl)methyl)piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines